Cas no 10550-79-5 (1,1,3,3-Propanetetracarboxamide)

1,1,3,3-Propanetetracarboxamide structure
10550-79-5 structure
Product Name:1,1,3,3-Propanetetracarboxamide
CAS No:10550-79-5
MF:C7H12N4O4
MW:216.194581031799
CID:144258
PubChem ID:235885
Update Time:2025-04-19

1,1,3,3-Propanetetracarboxamide Chemical and Physical Properties

Names and Identifiers

    • 1,1,3,3-Propanetetracarboxamide
    • 1,1,2,2-PROPANETETRACARBONXAMIDE
    • propane-1,1,3,3-tetracarboxamide
    • 1,1,3,3-Tetracarbamoyl-propan
    • 1,1,3,3-tetracarboxamidopropane
    • 1,3,3-Propanetetracarboxamide
    • Propan-1,1,3,3-tetracarbamid
    • NSC-37690
    • 10550-79-5
    • DTXSID70284572
    • NSC37690
    • Inchi: 1S/C7H12N4O4/c8-4(12)2(5(9)13)1-3(6(10)14)7(11)15/h2-3H,1H2,(H2,8,12)(H2,9,13)(H2,10,14)(H2,11,15)
    • InChI Key: YITNVPBMLGVYIU-UHFFFAOYSA-N
    • SMILES: O=C(C(C(N)=O)CC(C(N)=O)C(N)=O)N

Computed Properties

  • Exact Mass: 216.08600
  • Monoisotopic Mass: 216.086
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 172A^2
  • XLogP3: -3.4

Experimental Properties

  • Density: 1.46
  • Boiling Point: 779.3°Cat760mmHg
  • Flash Point: 425.1°C
  • Refractive Index: 1.571
  • PSA: 172.36000
  • LogP: -0.64870

1,1,3,3-Propanetetracarboxamide Customs Data

  • HS CODE:2924199090
  • Customs Data:

    China Customs Code:

    2924199090

    Overview:

    2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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